![molecular formula C15H19BrFNO2 B1412415 Tert-butyl 3-bromo-5-fluorobenzyl(cyclopropyl)carbamate CAS No. 1704065-22-4](/img/structure/B1412415.png)
Tert-butyl 3-bromo-5-fluorobenzyl(cyclopropyl)carbamate
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactions
Tert-butyl 3-bromo-5-fluorobenzyl(cyclopropyl)carbamate and similar compounds have been used in various synthesis and chemical reaction studies. For instance, tert-butyl 2-allyl- and N-allyl-3-thienylcarbamates were used to prepare thieno[3,2-b]pyrroles and dihydrothieno[3,2-b]pyrroles through Pd-catalyzed cyclization and radical routes (Brugier, Outurquin, & Paulmier, 2001).
Tert-butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate was used to synthesize spirocyclopropanated analogues of the insecticide Thiacloprid and Imidacloprid, demonstrating its utility in the development of new insecticidal compounds (Brackmann et al., 2005).
Similarly, monofluorinated cyclopropanecarboxylates, which can be derived from compounds like tert-butyl 3-bromo-5-fluorobenzyl(cyclopropyl)carbamate, have been synthesized and applied in the preparation of carboxamides and analogues of tranylcypromine, an antidepressant drug (Haufe et al., 2002).
Biological and Medicinal Applications
Tert-butyl carbamates have been investigated in various biological and medicinal contexts. For example, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, a similar compound, was synthesized and evaluated for its antibacterial and anthelmintic activities, showcasing the potential of such compounds in drug development (Sanjeevarayappa et al., 2015).
The tert-butyl group, a common motif in tert-butyl carbamates, has been studied extensively in medicinal chemistry for its impact on the physicochemical and pharmacokinetic properties of bioactive compounds. This research provides valuable insights into the design and optimization of new drugs (Westphal et al., 2015).
The use of tert-butyl carbamate in the palladium-catalyzed synthesis of N-Boc-protected anilines from aryl bromides at room temperature further illustrates the chemical versatility of these compounds in facilitating complex organic reactions (Bhagwanth et al., 2009).
properties
IUPAC Name |
tert-butyl N-[(3-bromo-5-fluorophenyl)methyl]-N-cyclopropylcarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BrFNO2/c1-15(2,3)20-14(19)18(13-4-5-13)9-10-6-11(16)8-12(17)7-10/h6-8,13H,4-5,9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRPBTQDUAREUAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CC1=CC(=CC(=C1)Br)F)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301122703 | |
Record name | Carbamic acid, N-[(3-bromo-5-fluorophenyl)methyl]-N-cyclopropyl-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301122703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-bromo-5-fluorobenzyl(cyclopropyl)carbamate | |
CAS RN |
1704065-22-4 | |
Record name | Carbamic acid, N-[(3-bromo-5-fluorophenyl)methyl]-N-cyclopropyl-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1704065-22-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, N-[(3-bromo-5-fluorophenyl)methyl]-N-cyclopropyl-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301122703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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